Cas no 895461-23-1 (N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide)

• Product Name: N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide
• CAS No: 895461-23-1
• MF: C₁₈H₂₂N₂OS₂
• MW: 346.510081768036
• CID: 5916983
• PubChem ID: 18573275
• Update Time: 2025-10-18

N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-[(4-methylphenyl)thio]-N-(4,5,6,7-tetrahydro-6-methyl-2-benzothiazolyl)-
• N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-[(4-methylphenyl)sulfanyl]propanamide
• 895461-23-1
• F2537-0272
• AKOS024657977
• N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-3-(p-tolylthio)propanamide
• 3-(4-methylphenyl)sulfanyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propanamide
• N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide

• Inchi： 1S/C18H22N2OS2/c1-12-3-6-14(7-4-12)22-10-9-17(21)20-18-19-15-8-5-13(2)11-16(15)23-18/h3-4,6-7,13H,5,8-11H2,1-2H3,(H,19,20,21)
• InChI Key： AUUYNRQEPLFOAP-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCC(C)CC=2S1)(=O)CCSC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 346.11735568g/mol
• Monoisotopic Mass: 346.11735568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 9.14±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide

Comprehensive Overview of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide (CAS No. 895461-23-1)

N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide, with the CAS number 895461-23-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the tetrahydrobenzothiazole core and the 4-methylphenyl sulfanyl moiety, make it a promising candidate for further investigation in medicinal chemistry.

The compound's molecular structure combines a 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl group with a 3-(4-methylphenyl)sulfanylpropanamide side chain. This combination is particularly interesting due to the potential synergistic effects of these functional groups. Researchers have explored similar benzothiazole-based compounds for their potential applications in targeting various biological pathways, including enzyme inhibition and receptor modulation. The presence of the sulfanyl (thioether) linkage in this molecule adds to its versatility, as sulfur-containing compounds often exhibit enhanced binding affinity and metabolic stability.

In recent years, there has been growing interest in small molecule drug discovery, and compounds like N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide are at the forefront of this research. The pharmaceutical industry is particularly focused on developing novel heterocyclic compounds that can serve as lead structures for new therapeutic agents. This compound's CAS 895461-23-1 identifier makes it easily traceable in chemical databases, facilitating collaborative research efforts across academic and industrial laboratories.

The synthesis of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide typically involves multi-step organic reactions, including condensation and coupling processes. Chemists pay special attention to the purity and characterization of this compound, using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These quality control measures are crucial, especially when the compound is intended for biological evaluation or further derivatization in drug development programs.

From a pharmacological perspective, the benzothiazole scaffold present in this compound has demonstrated various biological activities in related molecules. While specific data on CAS 895461-23-1 may be limited in public literature, researchers are investigating similar structures for their potential as kinase inhibitors, anti-inflammatory agents, and central nervous system modulators. The methylphenyl sulfanyl group in particular may contribute to improved pharmacokinetic properties, such as enhanced membrane permeability and metabolic stability.

The compound's potential applications extend beyond pharmaceuticals. Materials scientists are exploring benzothiazole derivatives for their optical and electronic properties, considering their use in organic semiconductors or fluorescent probes. The specific structural features of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide may offer unique advantages in these applications, particularly due to the electron-rich nature of the sulfanyl group and the aromatic systems present in the molecule.

In the context of current research trends, this compound aligns with several hot topics in chemical biology. The scientific community is actively searching for novel small molecule modulators of protein-protein interactions, and the benzothiazole core has shown promise in this area. Additionally, with increasing interest in fragment-based drug discovery, the well-defined structural features of CAS 895461-23-1 make it a valuable building block for medicinal chemistry programs.

For researchers working with this compound, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when handling N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide. The compound should be stored in a cool, dry environment, protected from light and moisture to prevent degradation over time.

The commercial availability of CAS 895461-23-1 through specialty chemical suppliers has facilitated its adoption in various research programs. When sourcing this compound, researchers should verify the supplier's analytical data and purity specifications to ensure consistency between batches. Many investigators are particularly interested in the compound's potential as a chemical probe or as a starting point for structure-activity relationship studies.

Looking forward, the scientific community anticipates continued exploration of benzothiazole-containing compounds like N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide. With advances in computational chemistry and high-throughput screening, researchers can more efficiently evaluate the potential of such molecules for specific biological targets. The integration of AI-driven drug discovery approaches may further accelerate the development of derivatives based on this chemical scaffold.

In conclusion, N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide (CAS 895461-23-1) represents an intriguing example of modern medicinal chemistry. Its unique structural features and potential biological relevance make it a compound of significant interest in both academic and industrial research settings. As our understanding of heterocyclic drug design continues to evolve, this molecule and its derivatives may contribute to important advances in therapeutic development and chemical biology.